Cas no 862778-60-7 (tris-NTA)
tris-NTA structure
Product Name:tris-NTA
CAS No:862778-60-7
MF:C43H68N8O22
MW:1049.04043292999
CID:1059346
PubChem ID:124202503
Update Time:2025-04-20
tris-NTA Chemical and Physical Properties
Names and Identifiers
-
- tris-NTA
- MS-31897
- HY-D1288A
- 862778-60-7
- CS-0527046
- DA-68357
- (2S)-5-[11-(6-aminohexanoyl)-4,8-bis[(4S)-4-[bis(carboxymethyl)amino]-4-carboxybutanoyl]-1,4,8,11-tetrazacyclotetradec-1-yl]-2-[bis(carboxymethyl)amino]-5-oxopentanoic acid
-
- Inchi: 1S/C43H68N8O22/c44-13-3-1-2-6-31(52)45-14-4-15-47(33(54)11-8-29(42(70)71)50(24-37(60)61)25-38(62)63)20-21-48(34(55)12-9-30(43(72)73)51(26-39(64)65)27-40(66)67)17-5-16-46(19-18-45)32(53)10-7-28(41(68)69)49(22-35(56)57)23-36(58)59/h28-30H,1-27,44H2,(H,56,57)(H,58,59)(H,60,61)(H,62,63)(H,64,65)(H,66,67)(H,68,69)(H,70,71)(H,72,73)/t28-,29-,30-/m0/s1
- InChI Key: SRHQOOQNBLZULK-DTXPUJKBSA-N
- SMILES: O=C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)N1CCN(C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)=O)CCCN(C(CCCCCN)=O)CCN(C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)=O)CCC1
Computed Properties
- Exact Mass: 1048.44481583g/mol
- Monoisotopic Mass: 1048.44481583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 26
- Heavy Atom Count: 73
- Rotatable Bond Count: 32
- Complexity: 1910
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -12.9
- Topological Polar Surface Area: 453Ų
tris-NTA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-D1288A-5mg |
Tris-NTA |
862778-60-7 | ≥98.0% | 5mg |
¥4800 | 2025-04-15 | |
| MedChemExpress | HY-D1288A-10mg |
Tris-NTA |
862778-60-7 | ≥98.0% | 10mg |
¥8000 | 2024-07-19 | |
| 1PlusChem | 1P00GWO6-5mg |
tris-NTA |
862778-60-7 | 98% | 5mg |
$586.00 | 2024-04-21 | |
| 1PlusChem | 1P00GWO6-10mg |
tris-NTA |
862778-60-7 | 98% | 10mg |
$952.00 | 2024-04-21 | |
| 1PlusChem | 1P00GWO6-25mg |
tris-NTA |
862778-60-7 | 98% | 25mg |
$1810.00 | 2024-04-21 | |
| 1PlusChem | 1P00GWO6-50mg |
tris-NTA |
862778-60-7 | 98% | 50mg |
$2783.00 | 2024-04-21 | |
| 1PlusChem | 1P00GWO6-100mg |
tris-NTA |
862778-60-7 | 98% | 100mg |
$4271.00 | 2024-04-21 | |
| Ambeed | A1550345-1mg |
2,2',2'',2''',2'''',2'''''-(((1S,1'S,1''S)-(11-(6-Aminohexanoyl)-1,4,8,11-tetraazacyclotetradecane-1,4,8-triyl)tris(1-carboxy-4-oxobutane-4,1-diyl))tris(azanetriyl))hexaacetic acid |
862778-60-7 | 98% | 1mg |
$240.0 | 2024-08-02 | |
| Ambeed | A1550345-5mg |
2,2',2'',2''',2'''',2'''''-(((1S,1'S,1''S)-(11-(6-Aminohexanoyl)-1,4,8,11-tetraazacyclotetradecane-1,4,8-triyl)tris(1-carboxy-4-oxobutane-4,1-diyl))tris(azanetriyl))hexaacetic acid |
862778-60-7 | 98% | 5mg |
$134.0 | 2025-04-16 | |
| Ambeed | A1550345-10mg |
2,2',2'',2''',2'''',2'''''-(((1S,1'S,1''S)-(11-(6-Aminohexanoyl)-1,4,8,11-tetraazacyclotetradecane-1,4,8-triyl)tris(1-carboxy-4-oxobutane-4,1-diyl))tris(azanetriyl))hexaacetic acid |
862778-60-7 | 98% | 10mg |
$201.0 | 2025-04-16 |
tris-NTA Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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